Cas no 2694731-39-8 (4-(benzyloxy)methyl-N-methylaniline)

• Product Name: 4-(benzyloxy)methyl-N-methylaniline
• CAS No: 2694731-39-8
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 5613085
• PubChem ID: 165948329
• Update Time: 2025-10-30

4-(benzyloxy)methyl-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-[(benzyloxy)methyl]-N-methylaniline
• EN300-33048187
• 2694731-39-8
• 4-(benzyloxy)methyl-N-methylaniline

• Inchi： 1S/C15H17NO/c1-16-15-9-7-14(8-10-15)12-17-11-13-5-3-2-4-6-13/h2-10,16H,11-12H2,1H3
• InChI Key： LLRKKCOTPOXENF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1C=CC(=CC=1)NC

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(benzyloxy)methyl-N-methylaniline

Professional Introduction to 4-(benzyloxy)methyl-N-methylaniline (CAS No: 2694731-39-8)

4-(benzyloxy)methyl-N-methylaniline, identified by the Chemical Abstracts Service Number (CAS No) 2694731-39-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic amines, characterized by its structural features that include a benzyl ether moiety and an N-methylated aniline backbone. Such structural attributes make it a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents targeting neurological and cardiovascular disorders.

The benzyloxy)methyl group in the molecular structure of this compound plays a crucial role in modulating its reactivity and binding affinity to biological targets. This moiety is often employed in medicinal chemistry to enhance solubility, improve metabolic stability, and facilitate interactions with specific enzymes or receptors. The presence of the N-methylaniline moiety further contributes to the compound's pharmacological potential by providing a basic nitrogen atom that can engage in hydrogen bonding or ionic interactions with biological targets, thereby influencing its efficacy and selectivity.

Recent advancements in drug discovery have highlighted the importance of 4-(benzyloxy)methyl-N-methylaniline as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing compounds that modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability of this compound to serve as a scaffold for further derivatization allows researchers to fine-tune its pharmacokinetic properties and target specificity.

In addition to its applications in central nervous system (CNS) drug development, 4-(benzyloxy)methyl-N-methylaniline has shown promise in the treatment of cardiovascular diseases. Research indicates that derivatives of this compound can interact with enzymes involved in lipid metabolism and blood pressure regulation. By inhibiting key enzymes such as ACE (angiotensin-converting enzyme) or PDE (phosphodiesterase), these derivatives may help mitigate conditions like hypertension and hyperlipidemia. The structural versatility of 4-(benzyloxy)methyl-N-methylaniline enables medicinal chemists to design molecules with enhanced binding affinity and reduced side effects.

The synthesis of 4-(benzyloxy)methyl-N-methylaniline involves multi-step organic reactions, typically starting from commercially available aniline derivatives. The introduction of the benzyloxymethyl group is achieved through nucleophilic substitution or etherification reactions, while N-methylation is commonly performed using methylating agents under controlled conditions. The purity and yield of this compound are critical for downstream applications, necessitating rigorous purification techniques such as column chromatography or recrystallization.

From a regulatory perspective, 4-(benzyloxy)methyl-N-methylaniline is subject to standard guidelines for pharmaceutical intermediates, ensuring safety and quality throughout its lifecycle. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency and reliability for research and development purposes. Furthermore, ongoing studies are exploring novel synthetic pathways to improve the efficiency and sustainability of producing this compound on an industrial scale.

The growing interest in 4-(benzyloxy)methyl-N-methylaniline underscores its significance as a building block in modern drug discovery. As research continues to uncover new therapeutic applications, this compound is likely to remain at the forefront of medicinal chemistry innovation. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.